Cas no 2171438-24-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171438-24-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6178648
• PubChem ID: 165535505
• Update Time: 2025-06-08

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• EN300-1472771
• 2171438-24-5

• Inchi： 1S/C26H32N2O5/c1-3-9-18(14-24(29)27-17(4-2)15-25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m1/s1
• InChI Key： XSLPVFQNGUGPSX-QRWMCTBCSA-N
• SMILES： O(C(N[C@@H](CC(NC(CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2171438-24-5): An Overview

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171438-24-5) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of peptides and proteins, particularly in the context of solid-phase peptide synthesis (SPPS). The unique structure and properties of this compound make it an essential tool for researchers and chemists working on the development of novel therapeutic agents.

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide chemistry. It is known for its ease of removal under mild conditions, making it highly suitable for the sequential addition of amino acids during peptide synthesis. The (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid structure specifically includes a chiral center at the third carbon atom, denoted by the (3R) configuration. This chirality is crucial for ensuring the correct stereochemistry in the final peptide or protein product, which can significantly impact its biological activity and function.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in the development of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the amide bond with a hexanoic acid derivative. The chiral center is introduced through asymmetric synthesis techniques, ensuring high enantiomeric purity. This process requires precise control over reaction conditions and reagents to achieve optimal yields and purity levels.

In terms of applications, this compound is primarily used in research laboratories and pharmaceutical companies for the synthesis of complex peptides and proteins. Its ability to protect sensitive functional groups during multi-step syntheses makes it an indispensable reagent in these processes. Additionally, the compound's stability under various reaction conditions ensures that it can be used reliably in large-scale production settings.

One notable application of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is in the development of peptide-based drugs. Peptides are increasingly being recognized as promising therapeutic agents due to their high specificity and low toxicity. However, their use has been limited by issues such as poor stability and rapid degradation in biological systems. The use of Fmoc-protected amino acids like 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid can help overcome these challenges by enabling the synthesis of more stable and effective peptide drugs.

Moreover, recent research has explored the use of Fmoc-protected amino acids in nanotechnology applications. For example, a study published in Nanoscale demonstrated that Fmoc-functionalized peptides can be used to create self-assembling nanostructures with potential applications in drug delivery and tissue engineering. These nanostructures can be designed to release drugs in a controlled manner or to provide scaffolds for cell growth and tissue regeneration.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171438-24-5) is a versatile and important compound in modern chemical biology and medicinal chemistry. Its unique properties make it an essential tool for researchers working on peptide synthesis, drug development, and nanotechnology applications. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.